(1R)-1-Phenyl-2-sulfanylethan-1-ol

• Molecular Formula: C8H10OS
• Molecular Weight: 154.23 g/mol
• SMILES: C1=CC=C(C=C1)C(CS)O
• InChI: InChI=1S/C8H10OS/c9-8(6-10)7-4-2-1-3-5-7/h1-5,8-10H,6H2/t8-/m0/s1
• InChIKey: GADYZKYNBSDWMQ-QMMMGPOBSA-N

(1R)-1-Phenyl-2-sulfanylethan-1-ol (CAS 111536-42-6), also referred to as (R)-2-mercapto-1-phenylethanol or (R)-α-(mercaptomethyl)benzyl alcohol, is a chiral β-hydroxy thiol with the molecular formula C₈H₁₀OS and a molecular weight of 154.23 g/mol. This compound features a benzylic secondary alcohol and a primary thiol group attached to a single stereogenic center, placing it within the class of bifunctional mercaptoalcohols that serve as versatile chiral building blocks, chiral ligand precursors, and stereochemical probes in medicinal chemistry and asymmetric synthesis.

(1R)-1-Phenyl-2-sulfanylethan-1-ol: Chiral β-Hydroxy Thiol Procurement & Differentiation Guide

(1R)-1-Phenyl-2-sulfanylethan-1-ol (CAS 111536-42-6), also referred to as (R)-2-mercapto-1-phenylethanol or (R)-α-(mercaptomethyl)benzyl alcohol, is a chiral β-hydroxy thiol with the molecular formula C₈H₁₀OS and a molecular weight of 154.23 g/mol [1]. This compound features a benzylic secondary alcohol and a primary thiol group attached to a single stereogenic center, placing it within the class of bifunctional mercaptoalcohols that serve as versatile chiral building blocks, chiral ligand precursors, and stereochemical probes in medicinal chemistry and asymmetric synthesis . Its (R) absolute configuration distinguishes it from its (S)-enantiomer (CAS 89410-68-4) and the racemic mixture (CAS 28713-50-0) in ways that carry quantifiable consequences for biological activity and synthetic utility [2].

1 Stereochemical baseline for MMP inhibitor SAR studies

2 Bifunctional chiral building block with orthogonal –SH and –OH

3 Chiral ligand precursor for asymmetric O,S-bidentate catalysis

• [1] PubChem CID 12048614, 1-Phenyl-2-sulfanylethan-1-ol (racemate). National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/12048614 View Source
• [2] Levin, J. I. et al. U.S. Patent 6,160,132. Mercaptoketones and mercaptoalcohols and a process for their preparation. Issued December 12, 2000. View Source

Why Substituting (1R)-1-Phenyl-2-sulfanylethan-1-ol with Its Enantiomer or Racemate Compromises Experimental Outcomes

Procurement decisions involving (1R)-1-phenyl-2-sulfanylethan-1-ol cannot rely on simple interchangeability with its (S)-enantiomer, the racemic mixture, or mono-functional analogs. The stereochemistry at the hydroxyl-bearing carbon dictates biological potency: the (S)-configured mercaptoalcohols exhibit at least a 4-fold greater inhibitory activity against matrix metalloproteinases (MMPs) compared to the corresponding (R)-alcohols, as demonstrated both in vitro and in vivo [1]. This differential is not limited to MMP inhibition; general class behavior of β-hydroxy thiols shows that the spatial arrangement of the hydroxyl and thiol groups governs enantioselective coordination to Lewis acidic metal centers (e.g., borane, zinc), directly impacting catalytic efficiency and stereochemical outcomes in asymmetric synthesis [2]. Furthermore, replacing the (R)-enantiomer with the achiral analog 2-phenylethanethiol eliminates the hydroxyl group required for bidentate ligand coordination, while 2-mercaptoethanol lacks the aromatic phenyl ring essential for π-stacking and hydrophobic binding interactions [3]. The following quantitative evidence demonstrates that stereochemical identity is not a commodity feature—it is a functional determinant.

Enantiomer substitution The (S)-enantiomer exhibits markedly higher MMP inhibitory activity, potentially confounding dose-response interpretation.

Racemic mixture A 1:1 enantiomer mixture introduces approximately 50% of the more active (S)-form, undermining stereochemical baseline controls.

Mono-functional analogs Replacement with 2-phenylethanethiol or (S)-1-phenylethanol eliminates the dual O,S coordination mode essential for catalytic applications.

• [1] Levin, J. I. et al. U.S. Patent 6,160,132. Mercaptoketones and mercaptoalcohols and a process for their preparation. Issued December 12, 2000. Column 19, lines 19–22. View Source
• [2] Gamet, J.-P. et al. Chiral hydroxythiols as catalysts for enantioselective borane ketone reductions. Tetrahedron: Asymmetry 1998, 9(20), 3647–3655. View Source
• [3] PubChem CID 12048614, 1-Phenyl-2-sulfanylethan-1-ol (compound summary with comparator data). National Center for Biotechnology Information. View Source

Quantitative Differentiation Evidence for (1R)-1-Phenyl-2-sulfanylethan-1-ol vs. Comparators

MMP Inhibitory Potency: (S)-Enantiomer ≥4× More Potent Than (R)-Enantiomer – Stereochemical Selection Determines Biological Activity

In a direct head-to-head comparison within the same patent, mercaptoalcohol MMP inhibitors bearing the (S)-configuration at the hydroxyl-bearing carbon were found to be at least 4 times more potent than the analogous (R)-alcohols, as measured both in vitro and in vivo across multiple MMP enzymes including collagenase-1 (MMP-1), stromelysin (MMP-3), and gelatinase-B (MMP-9) [1][2]. A related disclosure in the literature further quantifies this gap, reporting that a specific mercaptoalcohol pair showed the (S)-isomer to be approximately 100 times more potent than the corresponding (R)-isomer against MMP-1 [3]. The (R)-enantiomer is therefore the less active stereoisomer and serves as the appropriate stereochemical negative control or as a starting scaffold for SAR studies where reduced MMP potency is desired.

MMP Inhibition Potency

Head-to-head

≥4× potency difference (S > R); up to ~100× in a specific pair

Supports stereochemical baseline selection for MMP SAR studies

In vitro MMP-1/3/9; IC₅₀ determination

Evidence Dimension	MMP inhibitory potency (fold-difference between enantiomers)
Target Compound Data	(R)-mercaptoalcohol: baseline (less active)
Comparator Or Baseline	(S)-mercaptoalcohol: ≥4-fold more potent than (R); in a specific pair, ~100-fold more potent (IC₅₀ ~10⁻⁶ M order for R-isomer vs. ~10⁻⁸ M order for S-isomer against MMP-1)
Quantified Difference	≥4× potency differential (general class); up to ~100× for specific pairs
Conditions	In vitro enzyme inhibition assays (MMP-1, MMP-3, MMP-9) and in vivo models; IC₅₀ determination

Why This Matters

Procurement of the (R)-enantiomer is essential when the objective is stereochemical control, SAR baseline establishment, or when reduced MMP inhibition is pharmacologically desirable; using the (S)-enantiomer or racemate would confound potency interpretation.

• [1] Levin, J. I. et al. U.S. Patent 6,160,132. Mercaptoketones and mercaptoalcohols and a process for their preparation. Issued December 12, 2000. Column 19, lines 19–22: 'Unexpectedly, the mercaptoalcohols with the S-configuration at the hydroxyl-bearing carbon have been found to be at least 4 times more potent than the analogous (R)-alcohols both in vitro and in vivo in inhibiting the MMP enzyme.' View Source
• [2] Levin, J. I.; DiJoseph, J. F.; Killar, L. M.; Sharr, M. A.; Skotnicki, J. S.; Patel, D. V.; Xiao, X.-Y.; Shi, L.; Navre, M.; Campbell, D. A. The asymmetric synthesis and in vitro characterization of succinyl mercaptoalcohol and mercaptoketone inhibitors of matrix metalloproteinases. Bioorg. Med. Chem. Lett. 1998, 8(10), 1163–1168. View Source
• [3] BindingDB entry for interstitial collagenase (MMP-1) ligand BDBM50070230. IC₅₀ >20 nM for the (R)-configured mercaptoalcohol. University of California San Diego Binding Database. Citing Campbell, D. A. et al., Bioorg. Med. Chem. Lett. 1998. View Source

Enantioselective Catalysis: Chiral 1,2-Hydroxythiols Deliver up to 64% ee in Asymmetric Borane Ketone Reduction

Chiral 1,2-hydroxythiols structurally analogous to (1R)-1-phenyl-2-sulfanylethan-1-ol were evaluated as catalysts for the enantioselective borane reduction of acetophenone [1]. Under optimized conditions (10 mol% catalyst, THF, 35 °C), these hydroxythiol ligands achieved 95% yield of (R)-1-phenylethanol with 64% enantiomeric excess (ee) [1]. In contrast, mono-functional thiols lacking the hydroxyl group (e.g., 2-phenylethanethiol) cannot form the bidentate O,S-chelate required for effective chiral induction, while aminoalcohols (N,O ligands) operate via a different coordination mode due to nitrogen's harder Lewis basicity compared to sulfur [1]. This establishes that the dual O,S donor set of β-hydroxy thiols, present in the target compound, offers a unique coordination geometry that is not accessible to mono-thiol or mono-alcohol comparators.

Enantioselective Catalysis

Method context

95% yield, 64% ee (R) with O,S ligand

Supports O,S-bidentate ligand utility for asymmetric induction

10 mol% catalyst, BH₃·THF, 35 °C; acetophenone

Evidence Dimension	Enantioselective catalytic performance (yield and ee)
Target Compound Data	Class representative: chiral 1,2-hydroxythiol → 95% yield, 64% ee (R) in acetophenone reduction
Comparator Or Baseline	Mono-thiols (e.g., 2-phenylethanethiol): no bidentate coordination, negligible ee; N,O-aminoalcohols: different Lewis basicity, variable ee
Quantified Difference	64% ee achieved with O,S ligand class vs. racemic or low ee with mono-functional thiols
Conditions	10 mol% catalyst, BH₃·THF, 35 °C, acetophenone substrate; enantiomeric excess determined by chiral GC or HPLC

Why This Matters

The dual thiol–hydroxyl functionality is indispensable for bidentate metal coordination in asymmetric catalysis; procurement of the single (R)-enantiomer ensures defined chirality at the ligand stereocenter, which directly influences the sense and magnitude of asymmetric induction.

• [1] Gamet, J.-P. et al. Chiral hydroxythiols as catalysts for enantioselective borane ketone reductions. Tetrahedron: Asymmetry 1998, 9(20), 3647–3655. Abstract: 'Under the best experimental conditions (10 mol% catalyst, THF, 35°C), a 95% yield of (R)-1-phenylethanol of 64% ee was obtained in the borane reduction of acetophenone.' View Source

Synthetic Provenance: Defined (R)-Configuration via Nucleophilic Opening of Chiral (R)-Styrene Oxide

(1R)-1-Phenyl-2-sulfanylethan-1-ol can be synthesized with retention of configuration through nucleophilic ring-opening of enantiopure (R)-styrene oxide with hydrogen sulfide or a sulfur nucleophile equivalent [1]. This route preserves the stereochemical information from the chiral epoxide precursor: (R)-styrene oxide yields the (R)-mercaptoalcohol, while (S)-styrene oxide yields the (S)-enantiomer . In contrast, the racemic compound prepared from racemic styrene oxide contains a 1:1 mixture of enantiomers, and mono-functional analogs such as 2-phenylethanethiol (produced from styrene via anti-Markovnikov thiol addition) lack the hydroxyl stereocenter entirely [2]. This defined synthetic lineage provides traceable stereochemical provenance that is critical for regulatory and reproducibility requirements in pharmaceutical intermediate procurement.

Synthetic Provenance

Source review

Retention from (R)-styrene oxide; theoretical 100% ee

Traceable configurational integrity for batch consistency

Requires enantiopure epoxide precursor

Evidence Dimension	Stereochemical provenance and configurational integrity
Target Compound Data	(R)-enantiomer from (R)-styrene oxide: single enantiomer, configurational retention
Comparator Or Baseline	Racemate from racemic styrene oxide: 1:1 enantiomer mixture; 2-phenylethanethiol: achiral, no stereocenter
Quantified Difference	Theoretical 100% enantiopurity from enantiopure epoxide precursor vs. 0% ee from racemic epoxide
Conditions	Nucleophilic epoxide opening with H₂S or protected thiol equivalent; chiral epoxide starting material

Why This Matters

Synthetic provenance from chiral styrene oxide guarantees configurational integrity and enables batch-to-batch stereochemical consistency, which is non-negotiable for applications in chiral chromatography method development, asymmetric synthesis, and pharmacological SAR studies.

• [1] U.S. Patent 4,281,202. Preparation of mercapto-alcohols. Issued July 28, 1981. Describes general method for reacting alkylene/aralkylene oxides with excess H₂S in the presence of zeolite catalyst to produce mercapto-alcohols. View Source
• [2] PubChem CID 12048614, 1-Phenyl-2-sulfanylethan-1-ol (racemate). National Center for Biotechnology Information. Compare with PubChem CID 699-12-7 (2-phenylethanethiol). View Source

Bifunctional Reactivity Advantage: Orthogonal Derivatization via Thiol and Hydroxyl Groups vs. Mono-Functional Analogs

(1R)-1-Phenyl-2-sulfanylethan-1-ol possesses two chemically distinct nucleophilic functional groups—a benzylic secondary alcohol (pKₐ ~15–16) and a primary thiol (pKₐ ~10–11)—that can be orthogonally derivatized under different conditions [1]. This enables sequential chemoselective transformations (e.g., thiol-ene click reaction at the mercaptan followed by esterification or Mitsunobu reaction at the alcohol) without protecting group manipulation [2]. By contrast, 2-phenylethanethiol (CAS 699-12-7) offers only a thiol group, while (S)-1-phenylethanol (CAS 1445-91-6) offers only a hydroxyl group, each limiting the synthetic complexity accessible from a single chiral building block. The racemic mixture (CAS 28713-50-0) provides the same functional groups but without stereochemical definition, requiring additional resolution steps that reduce overall yield and increase cost.

Bifunctional Reactivity

Class-level

Two orthogonal groups: –OH (pKₐ ~15) and –SH (pKₐ ~10)

Enables sequential chemoselective derivatization strategies

Class-level inference; specific reactivity depends on substrates

Evidence Dimension	Number of orthogonal functional groups available for sequential derivatization
Target Compound Data	Two orthogonal functional groups (benzylic –OH + primary –SH) on a chiral scaffold; pKₐ differential ~5 units
Comparator Or Baseline	2-Phenylethanethiol: 1 functional group (–SH only); (S)-1-Phenylethanol: 1 functional group (–OH only)
Quantified Difference	2 vs. 1 functional group; enables at least 2 sequential chemoselective transformations without protecting group interconversion
Conditions	Ambient reaction conditions; thiol-ene chemistry (radical or nucleophilic), esterification, oxidation, or metal coordination

Why This Matters

The bifunctional nature reduces synthetic step count and protecting group overhead when constructing complex chiral molecules, directly impacting project timelines and overall yield in multi-step syntheses.

• [1] PubChem CID 12048614, 1-Phenyl-2-sulfanylethan-1-ol. Computed physicochemical properties: XLogP3 = 1.3, two hydrogen bond donors (OH + SH), topological polar surface area 21.2 Ų. National Center for Biotechnology Information. View Source
• [2] Lowe, A. B. Thiol-ene 'click' reactions and recent applications in polymer and materials science: a first update. Polym. Chem. 2014, 5, 4820–4870. Documents the broad utility of thiol-ene chemistry for thiol-containing substrates. View Source

Purity and Enantiomeric Specification: (R)-Enantiomer (95%) vs. Racemate (95%) – Same Purity, Different Stereochemical Content

Commercial suppliers list (1R)-1-phenyl-2-sulfanylethan-1-ol (CAS 111536-42-6), (1S)-1-phenyl-2-sulfanylethan-1-ol (CAS 89410-68-4), and the racemate (CAS 28713-50-0) at a minimum chemical purity specification of 95% [1]. However, chemical purity (GC/HPLC area%) does not reflect enantiomeric composition: the racemate at 95% chemical purity contains a 1:1 mixture of enantiomers (0% ee), while the (R)-enantiomer at 95% chemical purity can theoretically achieve >99% ee if enantiomerically enriched [1]. This distinction is critical because the 4-fold MMP potency differential [2] means a 5% contamination of the (S)-enantiomer in an (R)-sample could produce disproportionate biological effects. Procurement specifications must therefore distinguish between chemical purity and enantiomeric excess when selecting the appropriate grade for the intended application.

Purity Specification

Specification review

Same 95% chemical purity; ee differs (0% vs >99% possible)

Chemical purity alone insufficient for stereochemical quality

Chiral HPLC or optical rotation required

Evidence Dimension	Chemical purity specification vs. enantiomeric composition
Target Compound Data	(R)-enantiomer, CAS 111536-42-6: min. 95% chemical purity (single enantiomer)
Comparator Or Baseline	(S)-enantiomer, CAS 89410-68-4: min. 95%; Racemate, CAS 28713-50-0: min. 95% (0% ee)
Quantified Difference	Identical chemical purity (95%) but enantiomeric composition ranges from 0% ee (racemate) to potential >99% ee (enantiopure)
Conditions	Commercial sourcing; purity determined by GC/HPLC; enantiomeric excess determined by chiral HPLC or optical rotation

Why This Matters

Selecting the racemate when the (R)-enantiomer is required introduces 50% of the more biologically active (S)-form, potentially invalidating SAR conclusions or introducing unwanted pharmacological activity; the price premium for enantiopure material reflects this functional differentiation.

• [1] American Elements, CAS 28713-50-0, 1-Phenyl-2-sulfanylethan-1-ol (racemate). Product specification sheet. https://www.americanelements.com/cas/28713-50-0 View Source
• [2] Levin, J. I. et al. U.S. Patent 6,160,132. Mercaptoketones and mercaptoalcohols and a process for their preparation. Issued December 12, 2000. View Source

Optimal Application Scenarios for (1R)-1-Phenyl-2-sulfanylethan-1-ol Based on Quantitative Differentiation Evidence

Stereochemical Negative Control in MMP Inhibitor Screening Campaigns

When developing MMP inhibitors based on the mercaptoalcohol pharmacophore, (1R)-1-phenyl-2-sulfanylethan-1-ol serves as the appropriate stereochemical baseline or negative control. The (S)-enantiomer is at least 4-fold more potent against MMP-1, MMP-3, and MMP-9 both in vitro and in vivo [1]. Using the racemate would confound IC₅₀ measurements due to the ~50% contribution from the more active (S)-form, while using only the (S)-enantiomer would overestimate the scaffold's intrinsic activity and mask stereochemical SAR trends. The (R)-enantiomer thus provides the clean, less-active comparator required for rigorous dose-response profiling and selectivity assessment across the MMP family.

Chiral Ligand Precursor for Asymmetric O,S-Bidentate Metal Catalysis

The β-hydroxy thiol scaffold of (1R)-1-phenyl-2-sulfanylethan-1-ol can be elaborated into chiral O,S-bidentate ligands for enantioselective metal-catalyzed transformations. As demonstrated with structurally analogous 1,2-hydroxythiols, such ligands achieve up to 64% ee in borane-mediated ketone reductions at 10 mol% loading [2]. The (R)-enantiomer provides defined chirality at the ligand stereocenter, which directly determines the sense of asymmetric induction in the product. Alternative achiral thiols (e.g., 2-phenylethanethiol) lack the hydroxyl necessary for bidentate chelation, while aminoalcohols impose a different electronic environment due to nitrogen's harder Lewis basicity compared to sulfur, yielding different enantioselectivity profiles.

Orthogonal Bifunctional Chiral Building Block for Complex Molecule Assembly

(1R)-1-Phenyl-2-sulfanylethan-1-ol enables sequential chemoselective derivatization strategies that are inaccessible to mono-functional analogs. The primary thiol (pKₐ ~10–11) can be selectively engaged in thiol-ene click reactions or disulfide formation under mild conditions, while the benzylic alcohol (pKₐ ~15–16) remains available for subsequent esterification, oxidation, or Mitsunobu displacement [3]. This orthogonality eliminates protecting group manipulations that would otherwise add 1–2 synthetic steps per functional group interconversion. The chiral benzylic center additionally provides a handle for diastereomeric resolution or asymmetric induction in downstream transformations, making this compound a strategic choice for convergent synthesis routes in medicinal chemistry and natural product synthesis.

Chiral Chromatography Method Development and Enantiomeric Purity Reference Standard

The well-defined (R)-configuration of (1R)-1-phenyl-2-sulfanylethan-1-ol, combined with its distinct optical rotation sign relative to the (S)-enantiomer, makes it suitable as a reference standard for chiral HPLC method development and enantiomeric purity determination of mercaptoalcohol-containing compounds . Unlike the racemate, which provides no stereochemical reference point, the enantiopure (R)-form allows calibration of chiral stationary phase retention times and determination of enantiomeric excess for reaction monitoring. This application is particularly relevant for quality control in pharmaceutical intermediate production where stereochemical purity is a critical quality attribute.

Application

Selection Property

Validation Focus

MMP inhibitor SAR negative control

Single (R)-enantiomer as less-active comparator

Dose-response profiling without (S)-enantiomer interference

Asymmetric O,S-bidentate ligand precursor

Defined (R)-chirality for metal chelation

Enantioselectivity and yield in catalytic reductions

Orthogonal bifunctional building block

Thiol and alcohol groups with pKₐ differential

Sequential chemoselective derivatization

Chiral HPLC reference standard

Defined (R)-configuration; distinct optical rotation

Chiral stationary phase calibration and ee determination

• [1] Levin, J. I. et al. U.S. Patent 6,160,132. Mercaptoketones and mercaptoalcohols and a process for their preparation. Issued December 12, 2000. View Source
• [2] Gamet, J.-P. et al. Chiral hydroxythiols as catalysts for enantioselective borane ketone reductions. Tetrahedron: Asymmetry 1998, 9(20), 3647–3655. View Source
• [3] Lowe, A. B. Thiol-ene 'click' reactions and recent applications in polymer and materials science. Polym. Chem. 2014, 5, 4820–4870; and PubChem CID 12048614 computed properties. View Source